Cas no 1354961-40-2 ((3-amino-2,2-dimethylbutyl)dimethylamine)

• Product Name: (3-amino-2,2-dimethylbutyl)dimethylamine
• CAS No: 1354961-40-2
• MF: C₈H₂₀N₂
• MW: 144.257802009583
• MDL: MFCD20233613
• CID: 4592733
• PubChem ID: 54595176
• Update Time: 2025-05-24

(3-amino-2,2-dimethylbutyl)dimethylamine Chemical and Physical Properties

Names and Identifiers

• (3-amino-2,2-dimethylbutyl)dimethylamine

• MDL： MFCD20233613
• Inchi： 1S/C8H20N2/c1-7(9)8(2,3)6-10(4)5/h7H,6,9H2,1-5H3
• InChI Key： ICEDGCVQOZKTIH-UHFFFAOYSA-N
• SMILES： C(N(C)C)C(C)(C)C(N)C

Additional information on (3-amino-2,2-dimethylbutyl)dimethylamine

Comprehensive Guide to (3-amino-2,2-dimethylbutyl)dimethylamine (CAS No. 1354961-40-2): Properties, Applications, and Industry Insights

The chemical compound (3-amino-2,2-dimethylbutyl)dimethylamine (CAS No. 1354961-40-2) has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and specialty materials. As a branched-chain aliphatic amine, this molecule features a unique structural combination of dimethylamine and 2,2-dimethylbutyl groups, which contributes to its reactivity and functional utility. Researchers and industry professionals frequently search for terms like "synthesis of 1354961-40-2", "(3-amino-2,2-dimethylbutyl)dimethylamine uses", and "CAS 1354961-40-2 safety data", reflecting its growing relevance in scientific and industrial domains.

One of the most intriguing aspects of 1354961-40-2 is its role as a key intermediate in the synthesis of biologically active compounds. Its primary amine functionality allows for further derivatization, making it valuable in drug discovery pipelines. Recent studies highlight its potential in creating targeted therapeutics, particularly in neurological and metabolic disorders—a topic trending in biomedical research circles. The compound's low volatility and moderate solubility profile also make it suitable for formulation development, addressing the industry's demand for stable intermediates.

From an environmental perspective, (3-amino-2,2-dimethylbutyl)dimethylamine aligns with the green chemistry movement, as modern synthetic routes emphasize atom economy and reduced waste generation. Analytical techniques like HPLC and GC-MS are commonly employed for purity assessment, with users often searching for "CAS 1354961-40-2 analytical methods" or "spectral data for dimethylbutylamine derivatives". The compound's storage stability under nitrogen atmosphere is another frequently discussed topic in process chemistry forums.

In material science applications, the steric hindrance provided by the 2,2-dimethylbutyl moiety enhances the compound's performance as a ligand in catalytic systems. This property has sparked interest in asymmetric synthesis applications, where researchers explore its potential in chiral induction. The compound's thermal stability (typically stable up to 150°C) makes it suitable for high-temperature reactions, a feature highly valued in polymer chemistry and coatings technology.

Quality control protocols for 1354961-40-2 often involve rigorous testing for residual solvents and heavy metal content, reflecting the pharmaceutical industry's stringent standards. Recent patent literature reveals innovative applications in electronic materials, particularly as a surface modifier for nanoparticles—an area gaining traction in nanotechnology research. The compound's logP value and pKa characteristics are frequently analyzed for ADMET predictions, demonstrating its importance in preclinical development stages.

As regulatory landscapes evolve, proper documentation of (3-amino-2,2-dimethylbutyl)dimethylamine becomes crucial. Safety Data Sheets (SDS) should detail appropriate handling procedures and PPE requirements, with many users searching for "1354961-40-2 compatibility" with common laboratory materials. The compound's hygroscopic nature necessitates moisture-controlled packaging, a consideration often discussed in supply chain management contexts.

Emerging research explores the compound's potential in renewable energy applications, particularly as a corrosion inhibitor in biofuel systems. This aligns with global trends toward sustainable technologies, making CAS 1354961-40-2 a compound of interest for energy sector researchers. Its biodegradation profile and ecotoxicological data are becoming increasingly important parameters for environmental risk assessments.

For synthetic chemists, optimization of 1354961-40-2 production often focuses on catalytic hydrogenation methods to improve yield and selectivity. Process intensification strategies incorporating continuous flow chemistry have shown promise in scaling up production while maintaining reaction efficiency. These advancements address the pharmaceutical industry's need for cost-effective intermediates with consistent quality.